Cas no 74784-70-6 (5-(Trifluoromethyl)pyridin-2-amine)

• Product Name: 5-(Trifluoromethyl)pyridin-2-amine
• CAS No: 74784-70-6
• MF: C₆H₅F₃N₂
• MW: 162.112511396408
• MDL: MFCD00042164
• CID: 59622
• PubChem ID: 735862
• Update Time: 2025-10-25

5-(Trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(trifluoromethyl)pyridine
• 5-Trifluoromethyl-2-pyridinamine
• 2-Amino-5-trifuoromethylpyridine
• 5-(trifluoromethyl)pyridine -2-amine
• 2-​Amino-​5-​(trifluoromethyl)​pyridine
• 2-Amino-5-trifluoromethylpyridine
• 5-(Trifluoromethyl)pyridin-2-amine
• 2-AMINE-5-TRIFLUOROMETHYLPYRIDINE
• 5-(trifluormethyl)pyridin-2-amin
• 5-(Trifluoromethyl)-2-aminopyridine
• 5-(Trifluoromethyl)-2-pyridinamine
• 5-(trifluoromethyl)-2-pyridylamine
• 5-(trifluoromethyl)pyridin-2-amine(SALTDATA: FREE)
• 5-(trifluoromethyl)-pyridine-2ylamine
• 5-trifluoromethyl-pyridin-2-ylamine
• 2-PYRIDINAMINE, 5-(TRIFLUOROMETHYL)-
• 2-Amino-5-Trifluoromethyl Pyridine
• PubChem2978
• PubChem2147
• KSC377A2H
• RSGVKIIEIXOMPY-UHFFFAOYSA-
• 5-trifluoromethylpyridin-2-ami
• FS-1068
• PB24559
• 2-Amino-5-(trifluoromethyl)pyridine, 97%
• AM20070026
• 2-amino-5 -trifluoromethylpyridine
• SCHEMBL177728
• 5-(trifluoromethyl)pyridine-2-amine
• EN300-114757
• CS-W007857
• 5-trifluoromethyl-2-aminopyridine
• 2-amino-5-trifluoromethyl-pyridine
• 74784-70-6
• A9564
• 5-trifluoromethylpyridin-2-amine
• InChI=1/C6H5F3N2/c7-6(8,9)4-1-2-5(10)11-3-4/h1-3H,(H2,10,11)
• Q-101469
• DTXSID70352866
• 5-(trifluoromethyl)pyridin-2-amine;2-Amino-5-(trifluoromethyl)pyridine
• FT-0601256
• CL8872
• BCP11413
• MFCD00042164
• Q27453673
• 3B0
• BDBM625988
• AKOS000265599
• 5-trifluoromethyl-pyridine-2-ylamine
• AC-2715
• DB-005178
• A1968
• SY002646
• BBL011556
• 5-(Trifluoromethyl)-2-pyridinamine; 5-(Trifluoromethyl)pyridine-2ylamine; 5-Trifluoromethyl-2-aminopyridine; (5-Trifluoromethylpyridin-2-yl)amine;
• STL146691

• MDL： MFCD00042164
• Inchi： 1S/C6H5F3N2/c7-6(8,9)4-1-2-5(10)11-3-4/h1-3H,(H2,10,11)
• InChI Key： RSGVKIIEIXOMPY-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1)N)(F)F
• BRN： 4800784

Computed Properties

• Exact Mass: 162.04000
• Monoisotopic Mass: 162.040483
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: White lens powder
• Density: 1,71g/cm
• Melting Point: 45.0 to 49.0 deg-C
• Boiling Point: 90-92/20mbar
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: 1,533
• PSA: 38.91000
• LogP: 2.26380
• Solubility: Insoluble in water

5-(Trifluoromethyl)pyridin-2-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39
• Packing Group：III

Additional information on 5-(Trifluoromethyl)pyridin-2-amine

5-(Trifluoromethyl)pyridin-2-amine: A Comprehensive Overview

5-(Trifluoromethyl)pyridin-2-amine (CAS No. 74784-70-6) is a highly versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyridine ring substituted with a trifluoromethyl group at the 5-position and an amino group at the 2-position, exhibits unique chemical properties that make it a valuable building block for various applications. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements associated with 5-(Trifluoromethyl)pyridin-2-amine.

The molecular structure of 5-(Trifluoromethyl)pyridin-2-amine is defined by its aromatic pyridine ring, which is a six-membered ring containing one nitrogen atom. The substitution pattern plays a crucial role in determining its chemical reactivity and biological activity. The trifluoromethyl group (-CF3) at the 5-position introduces electron-withdrawing effects, enhancing the electrophilic character of the pyridine ring. Conversely, the amino group (-NH2) at the 2-position introduces electron-donating effects, which can influence the compound's reactivity in various chemical reactions. This combination of substituents makes 5-(Trifluoromethyl)pyridin-2-amine a unique molecule with potential applications in drug design and materials synthesis.

Recent studies have highlighted the importance of 5-(Trifluoromethyl)pyridin-2-amine in medicinal chemistry. Researchers have explored its role as a precursor for developing bioactive compounds with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders. The trifluoromethyl group is particularly advantageous in medicinal chemistry due to its lipophilic nature and ability to enhance drug stability. These findings underscore the significance of 5-(Trifluoromethyl)pyridin-2-amine as a valuable starting material for drug discovery efforts.

In addition to its role in medicinal chemistry, 5-(Trifluoromethyl)pyridin-2-amine has also found applications in agrochemicals. Its ability to act as an intermediate in the synthesis of pesticides and herbicides has been well-documented. The compound's unique electronic properties make it an ideal candidate for designing molecules with enhanced efficacy against various pests and weeds. Recent advancements in green chemistry have further emphasized the importance of sustainable synthesis methods for this compound, ensuring its environmentally friendly production and application.

The synthesis of 5-(Trifluoromethyl)pyridin-2-amine involves a series of well-established organic reactions. One common approach involves the nucleophilic substitution of a suitable precursor followed by subsequent functionalization steps to introduce the desired substituents. Researchers have also explored alternative routes, such as microwave-assisted synthesis and catalytic processes, to improve reaction efficiency and yield. These innovations highlight the ongoing efforts to optimize the production of this compound for industrial applications.

From an environmental perspective, understanding the fate and transport of 5-(Trifluoromethyl)pyridin-2-amine is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural environments compared to other fluorinated compounds. However, further research is required to fully understand its long-term ecological effects and ensure its safe use in various applications.

In conclusion, 5-(Trifluoromethyl)pyridin-2-amine (CAS No. 74784-70-6) stands out as a multifaceted compound with significant potential across diverse fields. Its unique structural features, coupled with recent advancements in synthesis and application methodologies, position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.